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Compound Name: Actinopyrone C

Cat. No.: B011521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

biological characterization of Actinopyrone C, a member of the pyrone class of natural

products. This document details the producing microorganisms, fermentation and isolation

protocols, and biological activities, presenting quantitative data in structured tables and

illustrating key experimental workflows using diagrams.

Discovery of Actinopyrone C
Actinopyrone C was first reported in 1986 as a new physiologically active substance isolated

from a strain of Streptomyces.[1] This initial work, which also described the related compounds

Actinopyrone A and B, identified the producing organism as Streptomyces pactum S12538.[2]

The discovery was the result of a screening program aimed at identifying novel bioactive

compounds from actinomycetes, a phylum of bacteria well-known for their prolific production of

secondary metabolites.[3]

More recent discoveries have expanded the family of actinopyrones, with new derivatives being

isolated from various Streptomyces species, including those from unique environments such as

deep-sea hydrothermal vents.[4][5] For instance, Streptomyces sp. SCSIO ZS0520, derived

from a deep-sea hydrothermal vent, was found to produce new actinopyrone derivatives.[4][5]

Another example is the isolation of Actinopyrone D from Streptomyces sp. RAG92.[6] These

findings highlight the diverse microbial sources of this class of compounds.
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Fermentation and Production
The production of Actinopyrone C is achieved through the fermentation of the producing

Streptomyces strain. While specific media compositions and fermentation parameters can vary

between different strains and research groups, a general workflow can be outlined.

General Fermentation Workflow
The following diagram illustrates a typical workflow for the fermentation of Streptomyces to

produce actinopyrones.
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Inoculum Preparation

Production Fermentation

Harvesting

Spore Stock of Streptomyces

Seed Culture (e.g., ISP2 medium)

Inoculation

Production Medium

Inoculation

Incubation (e.g., 28-30°C, 7-14 days, shaking)

Fermentation Broth

Separation of Mycelia and Supernatant
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Extraction

Purification

Fermentation Broth

Solvent Extraction (e.g., Ethyl Acetate, Acetone)

Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Chromatography

Reversed-Phase HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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